Cas no 2172488-54-7 (2-Methyl-2-(propan-2-yloxy)propan-1-amine hydrochloride)

• Product Name: 2-Methyl-2-(propan-2-yloxy)propan-1-amine hydrochloride
• CAS No: 2172488-54-7
• MF: C₇H₁₈ClNO
• MW: 167.676921367645
• CID: 5461569
• PubChem ID: 132372477
• Update Time: 2025-06-07

2-Methyl-2-(propan-2-yloxy)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(propan-2-yloxy)propan-1-amine hydrochloride
• 2-Isopropoxy-2-methylpropan-1-amine hydrochloride
• 2-methyl-2-propan-2-yloxypropan-1-amine;hydrochloride
• Z3034773037
• 2-Methyl-2-(propan-2-yloxy)propan-1-amine hydrochloride

• Inchi： 1S/C7H17NO.ClH/c1-6(2)9-7(3,4)5-8;/h6H,5,8H2,1-4H3;1H
• InChI Key： ZRBZIHAIXUCFTR-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)C)C(C)(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79
• Topological Polar Surface Area: 35.2

Additional information on 2-Methyl-2-(propan-2-yloxy)propan-1-amine hydrochloride

Introduction to 2-Methyl-2-(propan-2-yloxy)propan-1-amine hydrochloride (CAS No. 2172488-54-7)

2-Methyl-2-(propan-2-yloxy)propan-1-amine hydrochloride, identified by its CAS number 2172488-54-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amine derivatives, featuring a hydrochloride salt form that enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules. The structural framework of this compound includes a tertiary amine core, which is flanked by an isopropyl ether group and a secondary amine functionality, providing a versatile scaffold for further chemical modifications.

The hydrochloride salt form of 2-Methyl-2-(propan-2-yloxy)propan-1-amine is particularly noteworthy due to its enhanced pharmacokinetic properties. The salt form improves the compound's solubility in water, which is critical for formulation development in drug delivery systems. This characteristic makes it an attractive candidate for oral and injectable formulations, where bioavailability is a key consideration. Additionally, the stability of the hydrochloride salt under various storage conditions further enhances its utility in industrial-scale pharmaceutical production.

In recent years, there has been growing interest in amine derivatives as key building blocks in drug discovery. The unique structural features of 2-Methyl-2-(propan-2-yloxy)propan-1-amine hydrochloride make it a promising candidate for further development into novel therapeutic agents. Specifically, the tertiary amine functionality can serve as a site for further functionalization, allowing chemists to attach various pharmacophores that modulate biological activity. This flexibility has led to its exploration in the design of compounds targeting neurological disorders, inflammatory conditions, and metabolic diseases.

One of the most compelling areas of research involving 2-Methyl-2-(propan-2-yloxy)propan-1-amine hydrochloride is its potential application in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier has been demonstrated in preclinical studies, suggesting its suitability for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have been particularly interested in its interaction with monoamine transporters, which are critical targets for medications that modulate mood and cognition. The isopropyl ether group in its structure may contribute to its ability to interact with these targets while minimizing off-target effects.

The synthesis of 2-Methyl-2-(propan-2-yloxy)propan-1-amine hydrochloride has also been optimized for scalability and efficiency. Modern synthetic methodologies have enabled the production of this compound in multi-kilogram quantities, making it feasible for industrial applications. Advances in catalytic processes have reduced the need for harsh reagents and improved yields, aligning with green chemistry principles. These developments not only make the compound more accessible but also reduce the environmental impact associated with its production.

Another area where CAS No. 2172488-54-7 has shown promise is in the field of enzyme inhibition. The tertiary amine moiety can act as a hydrogen bond acceptor or donor, facilitating interactions with enzymatic active sites. This property has been exploited in the design of inhibitors targeting enzymes involved in metabolic pathways relevant to diabetes and obesity. Preclinical studies have indicated that derivatives of this compound exhibit potent activity against key enzymes such as acetylcholinesterase and monoamine oxidase (MAO), suggesting potential therapeutic benefits.

The hydrochloride salt form also plays a crucial role in formulation science. Its crystalline structure allows for precise control over particle size and dissolution rate, which are critical factors in determining drug efficacy and patient compliance. Pharmaceutical companies are increasingly leveraging this property to develop controlled-release formulations that provide sustained therapeutic levels over extended periods. Such formulations are particularly valuable for chronic conditions where consistent dosing is essential.

Recent advancements in computational chemistry have further enhanced the understanding of 2-Methyl-2-(propan-2-yloxy)propan-1-amine hydrochloride's interactions with biological targets. Molecular modeling studies have identified key residues on target proteins that mediate binding affinity, providing insights into structure-function relationships. These insights have guided medicinal chemists in designing analogs with improved potency and selectivity. The integration of machine learning algorithms has accelerated this process by predicting optimal modifications based on large datasets of known drug interactions.

The compound's versatility extends to its role as a chiral building block. The presence of stereocenters allows for the synthesis of enantiomerically pure forms, which are often required for optimal pharmacological activity. Chiral resolution techniques have been refined to isolate high-purity enantiomers, ensuring that pharmaceutical applications benefit from compounds with minimal racemate impurities. This aspect is particularly important in CNS drugs, where enantiomeric differences can significantly impact efficacy and safety profiles.

In conclusion, CAS No. 2172488-54-7, or 2-Methyl-2-(propan-2-yloxy)propan-1-amine hydrochloride, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and functional properties. Its potential applications span multiple therapeutic areas, including CNS disorders, metabolic diseases, and enzyme inhibition. The development of efficient synthetic routes and formulation strategies has further solidified its position as a valuable intermediate in drug discovery and development pipelines.